
Application Notes and Protocols for BODIPY™
665/676 Staining in Cultured Cells

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Bodipy 665/676

Cat. No.: B16324425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ 665/676 is a lipophilic fluorescent probe designed for the detection and

measurement of lipid peroxidation in cellular membranes. This dye serves as a sensitive

sensor for oxidative stress, a critical factor in numerous pathological conditions including

inflammation, neurodegenerative diseases, and cancer.[1][2] BODIPY™ 665/676's mechanism

of action relies on a fluorescence shift upon interaction with peroxyl radicals.[2][3] In its native,

unoxidized state, the probe exhibits red fluorescence with excitation and emission maxima at

approximately 665 nm and 676 nm, respectively.[4][5] Upon oxidation by lipid peroxyl radicals,

the fluorescence emission shifts to a shorter wavelength, producing orange fluorescence.[1][4]

This ratiometric change allows for a quantifiable assessment of lipid peroxidation within live or

fixed cells.

Principle of Detection
The core of BODIPY™ 665/676's utility lies in its sensitivity to the cellular redox environment,

specifically within lipid-rich structures like cell membranes. Lipid peroxidation is a chain reaction

initiated by reactive oxygen species (ROS), which abstract electrons from lipids, leading to the
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formation of lipid radicals.[2][6][7] These radicals react with molecular oxygen to form peroxyl

radicals, which can propagate the chain reaction. BODIPY™ 665/676 intercalates into the lipid

bilayer and reacts with these peroxyl radicals, resulting in its oxidation and a corresponding

shift in its fluorescence emission spectrum. This spectral shift provides a direct readout of the

extent of lipid peroxidation.

Data Presentation
The following table summarizes the recommended starting concentrations and incubation times

for BODIPY™ 665/676 staining in cultured cells. Optimization may be required depending on

the cell type and experimental conditions.

Parameter Live Cell Staining Fixed Cell Staining

Stock Solution Concentration 1-10 mM in anhydrous DMSO 1-10 mM in anhydrous DMSO

Working Concentration 0.1–10 µM 0.5–5 µM

Incubation Time 15–60 minutes 20–60 minutes

Incubation Temperature 37°C Room Temperature

Experimental Protocols
I. Reagent Preparation
1. BODIPY™ 665/676 Stock Solution (1 mM):

Dissolve 1 mg of BODIPY™ 665/676 (MW: ~448.31 g/mol ) in 2.23 mL of high-quality,

anhydrous DMSO.

Aliquot into small volumes to avoid repeated freeze-thaw cycles.

Store at -20°C, protected from light.

2. BODIPY™ 665/676 Working Solution:

On the day of the experiment, dilute the stock solution to the desired working concentration

(e.g., 1-10 µM) in serum-free cell culture medium or Phosphate-Buffered Saline (PBS).
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It is crucial to vortex the solution well during dilution to ensure the dye is fully dissolved and

to prevent aggregation.

II. Live Cell Staining Protocol
Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dish, multi-well plate)

and allow them to adhere and reach the desired confluency (typically 70-80%).

Removal of Culture Medium: Gently aspirate the culture medium from the cells.

Washing: Wash the cells once with pre-warmed (37°C) PBS or serum-free medium.

Staining: Add the freshly prepared BODIPY™ 665/676 working solution to the cells and

incubate for 15-60 minutes at 37°C in a CO2 incubator, protected from light.

Washing: Aspirate the staining solution and wash the cells two to three times with pre-

warmed PBS or serum-free medium to remove any unbound dye.

Imaging: Immediately image the cells using a fluorescence microscope equipped with

appropriate filter sets.

III. Fixed Cell Staining Protocol
Cell Seeding and Culture: Grow cells as described in the live cell staining protocol.

Fixation:

Aspirate the culture medium and wash the cells once with PBS.

Add 4% paraformaldehyde in PBS and incubate for 15 minutes at room temperature.

Washing: Aspirate the fixative and wash the cells two to three times with PBS to remove

residual paraformaldehyde.

Permeabilization (Optional): If co-staining with intracellular antibodies, permeabilize the cells

with 0.1-0.5% Triton™ X-100 in PBS for 10-15 minutes at room temperature. Wash three

times with PBS.
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Staining: Add the BODIPY™ 665/676 working solution and incubate for 20-60 minutes at

room temperature, protected from light.

Washing: Aspirate the staining solution and wash the cells two to three times with PBS.

Mounting and Imaging: Mount the coverslip with an appropriate mounting medium and image

using a fluorescence microscope.

IV. Fluorescence Microscopy
Excitation Wavelength:

Unoxidized form: ~665 nm

Oxidized form: ~580-590 nm

Emission Wavelength:

Unoxidized form: ~676 nm (red)

Oxidized form: ~600-610 nm (orange)

Filter Sets: Use filter sets appropriate for detecting both the red and orange fluorescence to

allow for ratiometric imaging. A Cy5 filter set is often suitable for the unoxidized form.[8]

Mandatory Visualizations
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Caption: Experimental workflow for staining cultured cells with BODIPY 665/676.
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Caption: Simplified signaling pathway of lipid peroxidation detected by BODIPY 665/676.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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